Cas no 175841-32-4 (1-Naphthalenol, 2,5-dimethyl-)
1-Naphthalenol, 2,5-dimethyl- structure
Product Name:1-Naphthalenol, 2,5-dimethyl-
CAS No:175841-32-4
MF:C12H12O
MW:172.223083496094
CID:1362357
PubChem ID:11229059
Update Time:2025-04-20
1-Naphthalenol, 2,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenol, 2,5-dimethyl-
- 2,5-dimethylnaphthalen-1-ol
- DTXSID40459376
- 1,6-dimethyl-5-hydroxynaphthalene
- 175841-32-4
- SCHEMBL3959620
-
- Inchi: 1S/C12H12O/c1-8-4-3-5-11-10(8)7-6-9(2)12(11)13/h3-7,13H,1-2H3
- InChI Key: WHWZJCKKJVJWBH-UHFFFAOYSA-N
- SMILES: OC1=C(C)C=CC2=C(C)C=CC=C21
Computed Properties
- Exact Mass: 172.08886
- Monoisotopic Mass: 172.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
1-Naphthalenol, 2,5-dimethyl- Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
175841-32-4 (1-Naphthalenol, 2,5-dimethyl-) Related Products
- 17324-04-8(3-Methylnaphthalen-2-ol)
- 1076-26-2(1-Methylnaphthalen-2-ol)
- 7469-77-4(2-Methyl-1-naphthol)
- 481-85-6(2-Methyl-1,4-naphthalenediol)
- 10240-08-1(4-Methylnaphthalen-1-ol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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